Cas no 1018894-89-7 (4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine)
1018894-89-7 structure
Product Name:4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
CAS No:1018894-89-7
MF:C12H13N3O
MW:215.251122236252
CID:2143138
Update Time:2023-08-04
4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 4-(pyridin-4-ylmethoxy)benzene-1,2-diamine
- NSMDNSWYYJNBOZ-UHFFFAOYSA-N
- 4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine
-
- Inchi: 1S/C12H13N3O/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9/h1-7H,8,13-14H2
- InChI Key: NSMDNSWYYJNBOZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CN=CC=1)C1=CC=C(C(=C1)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Topological Polar Surface Area: 74.2
4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1018894-89-7 (4-(Pyridin-4-ylmethoxy)benzene-1,2-diamine) Related Products
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